Cas no 10443-65-9 (2-Bromo-2-propenoic acid)

• Product Name: 2-Bromo-2-propenoic acid
• CAS No: 10443-65-9
• MF: C₃H₃BrO₂
• MW: 150.958720445633
• MDL: MFCD00014333
• CID: 86416
• PubChem ID: 82633
• Update Time: 2025-05-05

2-Bromo-2-propenoic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromoacrylic acid
• 1-bromoacryclic acid
• 2-bromo-2-propenoic acid
• 2-Bromopropenoic acid
• 2-Propenoic acid,2-bromo
• Einecs 233-928-1
• Ccris 5478
• Nsc 227848
• ɑ-Bromoacrylic acid
• -Bromoacrylic acid
• ALPHA-BROMOACRYLIC ACID
• 2-bromoprop-2-enoic acid
• 2-Bromoacrylic acid 95%
• CS-0376420
• 2-Bromo-acrylic acid
• FT-0611519
• 2-Propenoic acid, 2-bromo-
• NS00023304
• NSC227848
• Alpha-Bromo Acrylic Acid
• NSC-227848
• AS-44486
• CHEMBL34533
• DTXSID50146487
• 2-BROMOACRYLICACID
• .alpha.-Bromoacrylic acid
• MFCD00014333
• 2,2,2-TRIFLUOROETHYL3-NITROPHENYLCARBAMATE
• bromoacrylic acid
• EN300-146230
• 2-Bromoacrylic acid, 95%
• 10443-65-9
• AKOS015894446
• SCHEMBL287264
• DB-040541
• DTXCID7068978
• 2-Bromo-2-propenoic acid

• MDL： MFCD00014333
• Inchi： 1S/C3H3BrO2/c1-2(4)3(5)6/h1H2,(H,5,6)
• InChI Key： HMENQNSSJFLQOP-UHFFFAOYSA-N
• SMILES： BrC(=C)C(=O)O
• BRN： 1740582

Computed Properties

• Exact Mass: 149.93200
• Monoisotopic Mass: 149.932
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 86.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: With white crystals.
• Density: 1.5163 (rough estimate)
• Melting Point: 62-65 °C (lit.)
• Boiling Point: 224.5°Cat760mmHg
• Flash Point: 89.6°C
• Refractive Index: 1.4804 (estimate)
• Water Partition Coefficient: It is miscible with water.
• PSA: 37.30000
• LogP: 0.97960
• Sensitiveness: Hygroscopic
• Solubility: Not available

2-Bromo-2-propenoic acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314-H335
• Warning Statement： P261-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• Risk Phrases：R34; R43
• Packing Group：III
• Safety Term：8
• Storage Condition：Keep Cold.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acids

Additional information on 2-Bromo-2-propenoic acid

2-Bromo-2-Propenoic Acid (CAS No. 10443-65-9): An Overview of Its Properties, Applications, and Recent Research

2-Bromo-2-propenoic acid (CAS No. 10443-65-9) is a versatile organic compound that has gained significant attention in various scientific and industrial applications. This compound, also known as bromoacrylic acid, is a brominated derivative of acrylic acid and is characterized by its unique chemical structure and reactivity. In this article, we will delve into the properties, applications, and recent research developments surrounding 2-bromo-2-propenoic acid.

Chemical Structure and Properties

2-Bromo-2-propenoic acid has the molecular formula C₃H₃BrO₂ and a molecular weight of 147.95 g/mol. The compound features a double bond between the first and second carbon atoms, with a bromine atom attached to the second carbon and a carboxylic acid group attached to the third carbon. This unique structure imparts several important properties to the molecule:

• Polarity: The presence of the carboxylic acid group makes 2-bromo-2-propenoic acid highly polar, which enhances its solubility in polar solvents such as water and ethanol.
• Reactivity: The bromine atom is an excellent leaving group, making 2-bromo-2-propenoic acid highly reactive in nucleophilic substitution reactions. This property is particularly useful in synthetic chemistry for the preparation of various derivatives.
• Acidic Nature: The carboxylic acid group confers acidic properties to the molecule, allowing it to participate in acid-base reactions and form salts with bases.

Synthesis and Production

The synthesis of 2-bromo-2-propenoic acid can be achieved through several methods. One common approach involves the bromination of acrylic acid using bromine or a brominating agent such as N-bromosuccinimide (NBS). This reaction typically proceeds via an electrophilic addition mechanism, where the bromine atom adds to the double bond, followed by proton transfer to form the carboxylic acid group.

The production of 2-bromo-2-propenoic acid on an industrial scale often involves optimized conditions to maximize yield and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalytic systems that reduce waste and energy consumption.

Applications in Chemistry and Industry

2-Bromo-2-propenoic acid finds applications in various fields due to its unique properties:

• Synthetic Chemistry: The compound serves as a valuable building block for the synthesis of more complex molecules. Its reactivity makes it useful in the preparation of polymers, pharmaceuticals, and other fine chemicals.
• Polymer Science: In polymer science, 2-bromo-2-propenoic acid can be used as a monomer or comonomer to produce functional polymers with specific properties. These polymers have applications in coatings, adhesives, and biomedical materials.
• Biochemistry: strong>: The compound has been explored for its potential use in biochemical research. For example, it can be used to modify proteins or nucleic acids for labeling or functionalization purposes.

Recent Research Developments strong>

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